Cas no 1427453-91-5 (tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate)

• Product Name: tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate
• CAS No: 1427453-91-5
• MF: C₁₁H₂₀N₂O₂
• MW: 212.288702964783
• MDL: MFCD19686113
• CID: 4599099
• PubChem ID: 72207367
• Update Time: 2023-11-21

tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 3-BOC-6-AMINO-3-AZABICYCLO[3.2.0]HEPTANE
• TERT-BUTYL 6-AMINO-3-AZABICYCLO[3.2.0]HEPTANE-3-CARBOXYLATE
• tert-Butyl (1S,5R)-6-amino-3-azabicyclo-[3.2.0]heptane-3-carboxylate
• PB18287
• 3-Boc-3-azabicyclo[3.2.0]heptan-6-amine
• 3-Boc-6-amino-3-aza-bicyclo[3.2.0]heptane
• tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate, Mixture of diastereomers
• tert-butyl 6-amino-3-azabicyclo[3.2.0]heptane-3-carboxylate

• MDL： MFCD19686113
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-5-7-4-9(12)8(7)6-13/h7-9H,4-6,12H2,1-3H3
• InChI Key： IIZSRECJUBGQCE-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CC2CC(C2C1)N)=O

Computed Properties

• Exact Mass: 212.152477885 g/mol
• Monoisotopic Mass: 212.152477885 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.6
• Molecular Weight: 212.29

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids